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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571

For researchers, scientists, and drug development professionals seeking high-purity "Solvent
Yellow 19," this technical guide provides a summary of commercially available sources and a
review of its technical specifications based on publicly available data. While the primary
applications of Solvent Yellow 19 are in the industrial sector for coloring plastics, inks, and
coatings, this document consolidates the available information for potential scientific
applications.

Commercial Suppliers

A number of chemical suppliers and manufacturers offer Solvent Yellow 19, though a specific
"high-purity" or "biomedical research" grade is not commonly marketed. Researchers should
inquire directly with these suppliers for certificates of analysis and detailed purity information.

Identified Commercial Sources:

e Cangzhou Xincheng Weiye Chemical Co., Ltd: A specialized producer of various solvent
dyes, including Solvent Yellow 19.[1]

e Dimacolor Industry Group Co., Ltd: A manufacturer and supplier of Solvent Yellow 4G
(Solvent Yellow 19).[2]

e Hangzhou Epsilon Chemical Co.,Ltd: Offers Solvent Yellow 19 and provides technical data
sheets and material safety data sheets.[3]
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e Precise Color: A manufacturer of Solvent Yellow 19.

o Taiwan Dyestuffs & Pigments Corp.: Lists Solvent Yellow 19 among its solvent dye
products.[4]

e World Chem Corporation: An Indian supplier of various dyestuffs, including Solvent Yellow
19.

» Xcolor Pigment: A supplier providing technical properties and solubility data for Solvent
Yellow 19.[5]

e Online Chemical Marketplaces: Platforms such as ECHEMI and ChemicalBook list multiple
suppliers of Solvent Yellow 19.[6]

Technical Data Summary

The following tables summarize the quantitative data for Solvent Yellow 19 gathered from
various supplier technical data sheets.

Table 1: General Properties of Solvent Yellow 19

Property Value Reference
CAS Number 10343-55-2 121131161

C.I. Number 13900:1 [2][3]
Molecular Formula C16H11CrN408S [2][6]
Molecular Weight 471.34 g/mol [2][6]
Appearance Yellow to Bluish Yellow Powder  [1][2]
Complex Type 1:1Cr [2]

Table 2: Physical and Chemical Properties of Solvent Yellow 19
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Property Value Reference
Heat Resistance 180 °C (min) [2]
Light Fastness 5-6 [2]
Acid Resistance 4 [2]
Alkali Resistance 4 [2]
Water Resistance 5 [2]
Density 1.35 g/cm3 [2]
Water Soluble <1.0% [2]
Volatiles (105 °C) <1.0% [2]

Table 3: Solubility of Solvent Yellow 19 in Various Solvents

Solvent Solubility (g/L) Reference
Alcohol 300 [51[7]
1-methoxy-2-propanol 500 [51[7]
n-propanol 400 [51[7]
2-ethoxyethanol 500 [51[7]
Methyl Ethyl Ketone (MEK) 500 [51[7]
Ethyl Acetate 400 [51[7]
Toluene 400 [51[7]

Experimental Protocols

Detailed experimental protocols for the use of Solvent Yellow 19 in a research or drug
development context are not readily available in the public domain. The predominant literature
focuses on its industrial applications. However, a general overview of its manufacturing process
can be described.
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General Manufacturing Process

The synthesis of Solvent Yellow 19 typically involves a multi-step chemical process:

Diazotization: The process begins with the diazotization of 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid.[6]

e Coupling: The resulting diazonium salt is then coupled with 3-Oxo-N-phenylbutanamide.[6]

o Complexation: The subsequent intermediate is treated with a chromium-containing
compound to form the final metal complex dye.[7]

 Purification and Isolation: The final product is then purified, likely through filtration and
washing, to remove unreacted starting materials and byproducts.[8] The purification process
may involve steps to achieve the desired particle size and physical form.

Visualizations

As no specific signaling pathways involving Solvent Yellow 19 have been identified in the
available literature, the following diagram illustrates the general manufacturing workflow as
described above.
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Caption: General Manufacturing Workflow for Solvent Yellow 19.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b082571?utm_src=pdf-body-img
https://www.benchchem.com/product/b082571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Solvent Yellow 19, CAS 10343-55-2 [xcwydyes.com]

. dimacolorgroup.com [dimacolorgroup.com]

. epsilonpigments.com [epsilonpigments.com]

. Solvent Dye - Taiwan Dyestuffs & Pigments Corp. [tdpctw.com]
. Solvent yellow 19|CAS NO.10343-55-2 [xcolorpigment.com]

. Solvent Yellow 19 | 10343-55-2 [chemicalbook.com]

. Solvent Yellow 19 Metal Complex Solvent Dye [m.pigment-dye.com]

°
(0] ~ (o)) ()] EEN w N =

. environmentclearance.nic.in [environmentclearance.nic.in]

 To cite this document: BenchChem. [Commercial Suppliers and Technical Profile of Solvent
Yellow 19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b08257 1#commercial-suppliers-of-high-purity-solvent-
yellow-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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